Ethanaminium,N-[4-[[4-(diethylamino)phenyl](2,4-disulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, inner salt

• CAS RN: 116-95-0
• Molecular Formula: C27H33N2O6S2+
• Molecular Weight: 545.7 g/mol
• IUPAC Name: [4-[[4-(diethylamino)phenyl]-(2,4-disulfophenyl)methylidene]cyclohexa-2,5-dien-1-ylidene]-diethylazanium
• InChI: InChI=1S/C27H32N2O6S2/c1-5-28(6-2)22-13-9-20(10-14-22)27(21-11-15-23(16-12-21)29(7-3)8-4)25-18-17-24(36(30,31)32)19-26(25)37(33,34)35/h9-19H,5-8H2,1-4H3,(H-,30,31,32,33,34,35)/p+1
• InChI Key: IKHKJYWPWWBSFZ-UHFFFAOYSA-O
• SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C(C=C(C=C3)S(=O)(=O)O)S(=O)(=O)[O-]
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=C(C=C(C=C3)S(=O)(=O)O)S(=O)(=O)O
• boiling_point: Decomposes
• Color/Form: VIOLET POWDER; Dark bluish-green powde
• physical_description: Sulfan blue is a dark greenish-black powder. (NTP, 1992); Violet or dark bluish-green solid; [HSDB] Violet powder; [MSDSonline]
• Pictograms: Irritant
• solubility: Soluble (>=10 mg/ml at 70 °F) (NTP, 1992); Soluble; ONE G DISSOLVES IN 20 ML WATER @ 20 °C; PARTLY SOL IN ALCOHOL; 30 mg/ml in water; 30 mg/ml in 2-methoxyethanol; 7 mg/ml in ethanol

Description

This compound belongs to the family of Diphenylmethanes. It has a molecular formula of C27H33N2O6S2+. The compound is also known by other names such as 4-{4-(Diethylamino)phenylmethylidene}-N,N-diethyl-2,5-cyclohexadien-1-iminium.

Molecular Structure Analysis

The compound has a complex structure with multiple functional groups. It includes diethylamino groups, phenyl rings, and a cyclohexadien ring. The structure also includes sulfophenyl groups, which contribute to its unique properties.

Mechanism of Action

Target of Action

Alphazurine G, also known as Ethanaminium, is a complex compound that interacts with various targets within the body. It’s known that the mechanism of action involves the interaction of alphazurine g with the target structures, allowing for their visualization under a microscope .

Mode of Action

It’s believed that the compound interacts with its targets, causing a change in their structure or function . This interaction can lead to various changes within the cell, affecting cellular processes and potentially leading to observable effects.

Pharmacokinetics

It’s known that the stability and behavior of alphazurine g in a vehicle such as lidocaine hydrochloride injection were studied with regard to medication orders which may be prepared by hospital pharmacists .

Q & A

Q1: What makes Alphazurine G suitable as a redox indicator?

A1: While the provided research abstract doesn't delve into the specific mechanisms, it suggests that Alphazurine G, similar to N,N'-substituted benzidines, exhibits a noticeable color change upon oxidation or reduction. [] This color change allows researchers to visually determine the endpoint of a redox titration. Further research into the specific color transitions and the redox potentials at which they occur would be beneficial for practical applications.